Cas no 21591-97-9 (3-(2-Methylpropanoyl)oxolan-2-one)

3-(2-Methylpropanoyl)oxolan-2-one structure
21591-97-9 structure
Product Name:3-(2-Methylpropanoyl)oxolan-2-one
CAS No:21591-97-9
MF:C8H12O3
MW:156.179082870483
CID:2835953
PubChem ID:15064258
Update Time:2025-04-21

3-(2-Methylpropanoyl)oxolan-2-one Chemical and Physical Properties

Names and Identifiers

    • 3-(2-Methylpropanoyl)oxolan-2-one
    • DTXSID30567737
    • 21591-97-9
    • DTXCID20518511
    • Inchi: 1S/C8H12O3/c1-5(2)7(9)6-3-4-11-8(6)10/h5-6H,3-4H2,1-2H3
    • InChI Key: KGWXRWKDPNQISF-UHFFFAOYSA-N
    • SMILES: O1C(C(C(C(C)C)=O)CC1)=O

Computed Properties

  • Exact Mass: 156.078644241Da
  • Monoisotopic Mass: 156.078644241Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 43.4Ų
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